Cas no 30932-85-5 (Ethyl 1-Methyl-2-oxopyrrolidine-3-carboxylate)

• Product Name: Ethyl 1-Methyl-2-oxopyrrolidine-3-carboxylate
• CAS No: 30932-85-5
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD11501340
• CID: 1110657
• PubChem ID: 12173151
• Update Time: 2025-09-28

Ethyl 1-Methyl-2-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-oxo-3-Pyrrolidinecarboxylic acid ethyl ester
• 1-Methyl-2-oxo-pyrrolidine-3-carboxylic acid ethyl ester
• ethyl 1-methyl-2-oxopyrrolidine-3-carboxylate
• 3-carbethoxy-1-methyl-2-pyrrolidone
• 3-Ethoxycarbonyl-1-methyl-3-pyrrolidinon
• 3-Ethoxycarbonyl-1-methylpyrrolidin-2-one
• AG-L-65564
• CTK8F9553
• SureCN3913430
• AS-37763
• A911436
• BBSDXFARRGNIRB-UHFFFAOYSA-N
• DA-42848
• AKOS006325650
• 30932-85-5
• 3-Pyrrolidinecarboxylic acid, 1-methyl-2-oxo-, ethyl ester
• Ethyl1-methyl-2-oxopyrrolidine-3-carboxylate
• CS-0172341
• SCHEMBL3913430
• DTXSID10479167
• MFCD11501340
• Ethyl 1-Methyl-2-oxopyrrolidine-3-carboxylate

• MDL： MFCD11501340
• Inchi： 1S/C8H13NO3/c1-3-12-8(11)6-4-5-9(2)7(6)10/h6H,3-5H2,1-2H3
• InChI Key： BBSDXFARRGNIRB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(N(C)CC1)=O)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.1±0.1 g/cm3
• Boiling Point: 278.6±33.0 °C at 760 mmHg
• Flash Point: 122.3±25.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 1-Methyl-2-oxopyrrolidine-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on Ethyl 1-Methyl-2-oxopyrrolidine-3-carboxylate

Recent Advances in the Application of Ethyl 1-Methyl-2-oxopyrrolidine-3-carboxylate (CAS: 30932-85-5) in Chemical Biology and Pharmaceutical Research

Ethyl 1-Methyl-2-oxopyrrolidine-3-carboxylate (CAS: 30932-85-5) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis and chemical biology. This compound, characterized by its pyrrolidone core and ester functionality, serves as a key building block for the development of novel bioactive molecules. Recent studies have explored its utility in the synthesis of protease inhibitors, neuromodulators, and other pharmacologically active compounds, highlighting its importance in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of selective HDAC6 inhibitors, which show promise in treating neurodegenerative diseases. The researchers utilized Ethyl 1-Methyl-2-oxopyrrolidine-3-carboxylate as a starting material to develop novel hydroxamic acid derivatives, achieving significant improvements in blood-brain barrier permeability compared to previous generations of inhibitors. This breakthrough suggests new therapeutic avenues for Alzheimer's and Parkinson's diseases.

In the field of antimicrobial research, a team at the University of Tokyo recently reported (2024) the successful incorporation of 30932-85-5 into novel quorum sensing inhibitors targeting Pseudomonas aeruginosa. The compound's structural flexibility allowed for the development of analogs that effectively disrupt bacterial communication pathways without inducing resistance, representing a potential paradigm shift in antibiotic development strategies.

From a chemical biology perspective, the compound has shown remarkable utility in probe development. A Nature Chemical Biology publication (2023) detailed its use in creating activity-based protein profiling (ABPP) probes for studying serine hydrolases. The researchers modified the ester moiety of Ethyl 1-Methyl-2-oxopyrrolidine-3-carboxylate to create selective probes that provide unprecedented spatial resolution in live-cell imaging studies, opening new possibilities for target identification and validation.

The pharmaceutical industry has also taken notice of this compound's potential. Patent filings from major pharmaceutical companies in 2023-2024 reveal increasing interest in 30932-85-5 as a scaffold for kinase inhibitor development. Its balanced hydrophobicity and ability to form key hydrogen bonding interactions make it particularly valuable for targeting challenging kinase domains involved in cancer progression.

Recent advancements in synthetic methodology have further enhanced the utility of this compound. A 2024 ACS Catalysis paper described a novel biocatalytic approach for the enantioselective synthesis of derivatives, achieving excellent yields and stereoselectivity. This green chemistry approach addresses previous limitations in the compound's synthetic accessibility and paves the way for more sustainable production at industrial scales.

Looking forward, the unique structural features of Ethyl 1-Methyl-2-oxopyrrolidine-3-carboxylate continue to inspire innovative applications across multiple therapeutic areas. Ongoing clinical trials featuring compounds derived from this scaffold suggest that its impact on drug development will likely expand in coming years. Researchers are particularly excited about its potential in targeted protein degradation and covalent inhibitor design, areas that represent cutting-edge directions in pharmaceutical science.